Diethoxyacetonitrile

• IUPAC Name: 2,2-diethoxyacetonitrile
• InChI: InChI=1S/C6H11NO2/c1-3-8-6(5-7)9-4-2/h6H,3-4H2,1-2H3
• InChI Key: UDELMRIGXNCYLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#N)OCC
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID0064121
• Molecular Weight: 129.16 g/mol
• CAS RN: 6136-93-2

Description

Synthesis Analysis

The synthesis of diethoxyacetonitrile and related compounds involves several methodologies, including the use of (diethoxyphosphoryl) acetonitrile oxide for cycloaddition reactions with olefins, leading to 3-[(diethoxyphosphoryl)methyl]-2-isoxazolines. These reactions facilitate the generation of phosphorus-stabilized carbanions, which are versatile in further synthetic applications (Tsuge et al., 1987). Additionally, this compound is a key starting material in the convergent synthesis of methyl sulfomycinate and sulfomycinic amide, degradation products of the sulfomycin thiopeptide antibiotics (Bagley & Glover, 2006).

Molecular Structure Analysis

The molecular structure of compounds derived from this compound has been elucidated through various spectroscopic techniques, including X-ray crystallography. For instance, the structure of reaction products from this compound derivatives with N-methylindole was determined, highlighting the versatility of this compound in forming complex molecular architectures (Kurihara et al., 1985).

Chemical Reactions and Properties

This compound participates in a variety of chemical reactions, demonstrating its reactivity and utility in synthetic chemistry. For example, it undergoes cycloaddition reactions to form 2-isoxazolines and is involved in the synthesis of aminoacetonitrile through Strecker synthesis in astrophysical-like conditions, suggesting its potential relevance in prebiotic chemistry (Danger et al., 2011).

Scientific Research Applications

• Synthesis of Antibiotic Degradation Products : Diethoxyacetonitrile is used in the synthesis of methyl sulfomycinate and sulfomycinic amide, which are degradation products of sulfomycin thiopeptide antibiotics. This synthesis provides a method for studying the structure and properties of these antibiotics (Bagley & Glover, 2006).

• Preparation of Saramycetic Acid : It plays a role in the synthesis of saramycetic acid, a degradation product of the cyclothiazomycin antibiotic. The synthesis involves a strategy incorporating Hantzsch thiazole syntheses and provides insights into the nature of complex thiopeptide antibiotics (Glover, Merritt, & Bagley, 2007).

• Development of Phosphorylated Heterocycles : this compound is used in the preparation of phosphorylacetic acid thioamides, which are key substances in synthesizing phosphorylated heterocycles. These compounds have potential applications in medicinal chemistry and drug development (Kozlov et al., 2008).

• Synthesis of Isoxazolines : this compound oxide, derived from this compound, is used in the synthesis of 2-isoxazolines, which are valuable in the development of new pharmaceuticals and synthetic building blocks (Tsuge, Kanemasa, Suga, & Nakagawa, 1987).

Safety and Hazards

Diethoxyacetonitrile is classified as a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation and serious eye irritation. Safety measures include wearing protective gloves, clothing, eye protection, and face protection. In case of contact with eyes or skin, rinse cautiously with water.

Mechanism of Action

Target of Action

It’s used as a chemical reagent in organic synthesis , suggesting that it interacts with various molecules depending on the specific reaction conditions.

Mode of Action

Diethoxyacetonitrile’s mode of action is primarily through its reactivity in chemical reactions. For instance, it can react with hydrocyanic acid in the presence of an acidic catalyst to afford this compound . It can also undergo a Houben-Hoesch reaction with 1,2,4-trimethoxybenzene to afford tris(2,4,5-trimethoxyphenyl)methane .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific reaction in which it’s involved. For instance, in the preparation of methyl 5-diethoxymethylimidazole-4-carboxylate, it participates in an anionic cycloaddition reaction with methyl isocyanoacetate .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the pH of the reaction environment, the presence of other reactants, temperature, and solvent conditions. For instance, its reaction with hydrocyanic acid requires the presence of an acidic catalyst .

Q & A

Q1: What are some interesting applications of Diethoxyacetonitrile in organic synthesis?

A1: this compound serves as a valuable starting material for synthesizing complex molecules. For instance, it's been successfully employed in the synthesis of saramycetic acid [], a degradation product of the thiopeptide antibiotic cyclothiazomycin. The synthetic strategy involved utilizing this compound in two separate Hantzsch thiazole syntheses, highlighting its versatility in constructing heterocyclic systems.

Q2: Can this compound be used to synthesize amines?

A2: Yes, this compound can be converted to various amines, including functionalized primary amines []. This transformation is achieved through a tandem alkylation-reduction reaction using Grignard reagents and borohydrides. Interestingly, the reaction can be controlled to yield either complete reduction to the alcohol or selective alkylation-reduction, depending on the stoichiometry of the reagents. This flexibility makes this compound a valuable precursor for synthesizing structurally diverse amines.

Q3: Are there any spectroscopic characterizations available for this compound?

A3: While the provided abstracts don't delve into the specific spectroscopic data for this compound, they do mention confirming the structures of synthesized compounds using spectroscopic methods. For example, the synthesized methyl saramycetate's spectroscopic properties were compared and found to be in excellent agreement with literature data [], indirectly supporting the structural characterization of the precursor this compound.

Q4: What are the potential benefits of using this compound in these syntheses?

A4: One advantage highlighted in the research is the efficiency of using this compound. For example, the synthesis of saramycetic acid was achieved in nine steps with an overall yield of 11% []. Considering the complexity of the target molecule, this approach showcases the practicality and efficiency of using this compound as a starting building block. Additionally, its successful application in synthesizing various other complex molecules, such as nucleosides [, ], further demonstrates its versatility and potential in organic synthesis.